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Compound of Interest

Compound Name: APD-916
CAS No.: 1021169-11-8
Cat. No.: B12364986
Get Quote
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Note to Researchers, Scientists, and Drug Development Professionals:

Extensive research has revealed no specific publicly available information for a compound
designated "APD-916." Search results consistently point to ABBV-916, an investigational
monoclonal antibody developed for the treatment of early Alzheimer's disease. It is possible
that "APD-916" is an internal development code, a misnomer, or a compound with limited

public information.

This document, therefore, focuses on the publicly available information regarding ABBV-916,
with the understanding that this may be the compound of interest. The provided protocols and
data are based on the clinical trial information for ABBV-916 and general principles of in vivo
imaging for similar therapeutic agents.

Core Focus: ABBV-916 for Alzheimer's Disease

ABBV-916 is a monoclonal antibody that targets N-terminal truncated amyloid-beta (AB)
modified with pyroglutamate at position 3 (N3pE), a form of Ap that aggregates into amyloid
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plagues.[1] The primary therapeutic goal of ABBV-916 is the removal of these amyloid plaques
from the brain.[2]

Mechanism of Action

The proposed mechanism of action for ABBV-916 involves its binding to pyroglutamated
amyloid-beta plagues, which are a hallmark of Alzheimer's disease. This binding is thought to
facilitate the clearance of these neurotoxic plaques.
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Caption: Mechanism of Action for ABBV-916.

In Vivo Imaging Techniques for ABBV-916 Clinical
Trials

Clinical trials for ABBV-916 utilize established in vivo imaging techniques to assess the drug's
safety and efficacy in clearing brain amyloid plaques.

Key Imaging Modalities

o Magnetic Resonance Imaging (MRI): MRI is a non-invasive imaging technique that provides
detailed anatomical images of the brain.[3][4] In the context of the ABBV-916 trials, MRI is
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used to monitor for any structural changes in the brain and for the detection of potential side
effects, such as amyloid-related imaging abnormalities (ARIA).[2][5]

e Positron Emission Tomography (PET): PET is a functional imaging technique that can
visualize and quantify the burden of amyloid plaques in the brain using specific radiotracers.
[6][7][8] This is a crucial tool for evaluating the direct effect of ABBV-916 on its target.

Experimental Protocols

The following are generalized protocols based on the information from the ABBV-916 clinical

trials.

Protocol 1: Monitoring Brain Amyloid Plaque Clearance
Using PET

Objective: To quantify the change in amyloid plaque burden in the brain following treatment with
ABBV-916.

Workflow:

Baseline Treatment Follow-up Analysis
(Baseline Amyloid PET Scan ( Follow-up Amyloid PET Scan )
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Caption: Workflow for PET Imaging in ABBV-916 Trials.
Methodology:

o Participant Screening: Recruit participants with early Alzheimer's disease, confirmed by
baseline amyloid PET scans.[1][5]

o Baseline Imaging: Perform a baseline amyloid PET scan on each participant to quantify the
initial amyloid plaque burden.
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e Drug Administration: Administer ABBV-916 or a placebo intravenously once every 4 weeks
for a duration of 24 weeks.[1][5]

e Follow-up Imaging: Conduct follow-up amyloid PET scans at specified intervals during and

after the treatment period.

o Data Analysis: Compare the follow-up PET scans to the baseline scans to quantify the

change in amyloid plaque levels.

Protocol 2: Safety Monitoring Using MRI

Objective: To monitor for adverse events, particularly amyloid-related imaging abnormalities
(ARIA), during treatment with ABBV-916.

Workflow:

Treatment & Monitoring Analysis
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Caption: Workflow for MRI Safety Monitoring.
Methodology:

o Participant Screening: Enroll participants with a baseline brain MRI to rule out any pre-
existing conditions that might interfere with the study.[5]

e Drug Administration: Administer ABBV-916 or a placebo as per the study protocol.[5]

o Regular MRI Monitoring: Perform brain MRI scans at regular intervals throughout the

treatment and follow-up periods.[5]
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» Image Analysis: Radiologists will review the MRI scans for any signs of ARIA (ARIA-E,

corresponding to vasogenic edema, and ARIA-H, corresponding to microhemorrhages and

hemosiderin deposition).

o Safety Assessment: Correlate the findings with clinical assessments to ensure participant

safety.

Quantitative Data from ABBV-916 Clinical Trials

As of the latest available information, specific quantitative efficacy data from the Phase 2 trial of
ABBV-916 has not been publicly released. AbbVie announced the discontinuation of ABBV-916
development as a monotherapy due to its efficacy and safety profile being similar to already

approved agents, suggesting it would not be sufficiently differentiated.[2]

Parameter Description Status/Finding
Ongoing, but monotherapy
Trial Phase Phase 2 development discontinued[1]

[2]

Participants

Approximately 195 individuals
aged 50-90 with early

Alzheimer's disease[1][5]

Recruiting status may be
affected by the discontinuation

decision[2]

Treatment Regimen

Intravenous (IV) doses of
ABBV-916 or placebo once

every 4 weeks for 24 weeks[1]

[5]

Participants had the option for
a 2-year open-label

extension[5]

Primary Outcome Measures

Safety and tolerability, change

in brain amyloid plague levels

Efficacy and safety profile
similar to existing approved

treatments[2]

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. For specific experimental designs and protocols, researchers should refer to the

official clinical trial documentation (NCT05291234) and any subsequent publications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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